Cas no 1491203-98-5 (1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one)

1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one is a heterocyclic compound featuring an azetidine ring linked to a benzoisoxazole moiety via a ketone bridge. This structure imparts unique reactivity and potential pharmacological properties, making it a valuable intermediate in medicinal chemistry. The presence of the 3-aminoazetidine group enhances its utility as a building block for drug discovery, particularly in the development of kinase inhibitors and CNS-targeting agents. The benzoisoxazole component contributes to stability and bioavailability, while the ketone functionality allows for further derivatization. Its well-defined synthetic pathway and high purity make it suitable for research applications requiring precise molecular scaffolds.

1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one structure

1491203-98-5 structure

Product Name:1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one

CAS No:1491203-98-5

MF:C₁₂H₁₃N₃O₂

MW:231.250522375107

CID:4771919

Update Time:2025-05-27

1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one
- 1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one
- Inchi： 1S/C12H13N3O2/c13-8-6-15(7-8)12(16)5-10-9-3-1-2-4-11(9)17-14-10/h1-4,8H,5-7,13H2
- InChI Key： STWPTHXQSJBPLP-UHFFFAOYSA-N
- SMILES： O=C(CC1C2C=CC=CC=2ON=1)N1CC(C1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 304
XLogP3: 0
Topological Polar Surface Area: 72.4

1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A123936-100mg	1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5		100mg	$ 135.00	2022-06-08
TRC	A123936-500mg	1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5		500mg	$ 500.00	2022-06-08
TRC	A123936-1g	1-(3-Aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5		1g	$ 775.00	2022-06-08
Life Chemicals	F1907-3962-0.25g	1-(3-aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5	95%+	0.25g	$479.0	2023-09-07
Life Chemicals	F1907-3962-0.5g	1-(3-aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5	95%+	0.5g	$505.0	2023-09-07
Life Chemicals	F1907-3962-1g	1-(3-aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5	95%+	1g	$532.0	2023-09-07
Life Chemicals	F1907-3962-2.5g	1-(3-aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5	95%+	2.5g	$1064.0	2023-09-07
Life Chemicals	F1907-3962-5g	1-(3-aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5	95%+	5g	$1596.0	2023-09-07
Life Chemicals	F1907-3962-10g	1-(3-aminoazetidin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethan-1-one	1491203-98-5	95%+	10g	$2234.0	2023-09-07